Cas no 634150-82-6 (1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine)

• Product Name: 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine
• CAS No: 634150-82-6
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 6284296
• PubChem ID: 4665004
• Update Time: 2025-10-30

1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine
• EN300-1986328
• 634150-82-6

• Inchi： 1S/C9H11Cl2NO/c1-5(12)7-3-6(10)4-8(11)9(7)13-2/h3-5H,12H2,1-2H3
• InChI Key： ZSVHYDGWYOZQGT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C(C)N)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine

Research Brief on 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine (CAS: 634150-82-6): Recent Advances and Applications

The compound 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine (CAS: 634150-82-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and antimicrobial compounds. This research brief aims to summarize the latest findings and highlight the compound's emerging significance in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine as a precursor for the synthesis of serotonin receptor modulators. The research demonstrated that derivatives of this compound exhibited high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. The study employed molecular docking simulations and in vitro binding assays to validate these interactions, providing a robust foundation for further drug development efforts.

In addition to its CNS applications, recent work has explored the antimicrobial properties of 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine derivatives. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that halogenated analogs of this compound displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and membrane potential assays.

The synthetic accessibility of 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine has also been a focus of recent methodological improvements. A 2023 patent application (WO2023187654) described an optimized, scalable synthesis route for this compound using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Looking forward, the versatility of 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine as a building block for diverse therapeutic agents positions it as a valuable asset in medicinal chemistry. Ongoing research is exploring its potential in targeted cancer therapies, with preliminary data showing promising activity against protein kinases involved in tumor proliferation. As these investigations progress, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.